N'-{4-[2-Chloro-4-(trifluoromethyl)phenoxy]phenyl}-N,N-dimethylurea

• CAS No.: 57478-28-1
• Molecular Formula: C16H14ClF3N2O2
• Molecular Weight: 358.74 g/mol
• IUPAC Name: 3-[4-[2-chloro-4-(trifluoromethyl)phenoxy]phenyl]-1,1-dimethylurea
• InChI: InChI=1S/C16H14ClF3N2O2/c1-22(2)15(23)21-11-4-6-12(7-5-11)24-14-8-3-10(9-13(14)17)16(18,19)20/h3-9H,1-2H3,(H,21,23)
• InChI Key: PAJPJWHAJBDEAJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NC1=CC=C(C=C1)OC2=C(C=C(C=C2)C(F)(F)F)Cl

Description

N'-{4-[2-Chloro-4-(trifluoromethyl)phenoxy]phenyl}-N,N-dimethylurea is a useful research compound. Its molecular formula is C16H14ClF3N2O2 and its molecular weight is 358.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

13 g (0.14 mole) of dimethylcarbamic acid chloride were added dropwise to 29 g (0.1 mole) of 4-(2-chloro-4-trifluoromethyl-phenoxy)-aniline, dissolved in 50 ml of pyridine, at 0° C. The mixture was warmed to 70°-75° C for half an hour, the bulk of the pyridine was stripped off in vacuo and the residue was poured into water and acidified with dilute hydrochloric acid. The precipitate was filtered off, dried and recrystallized from toluene. 29 g (89% of theory) of N,N-dimethyl-N'-[4-(2-chloro-4-trifluoromethylphenoxy)-phenyl]-urea were obtained as pink crystals of melting point 140° C.